Cas no 89029-81-2 (1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-)

• Product name: 1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-
• CAS No: 89029-81-2
• MF: C₉H₁₇NO
• MW: 155.23738
• CID: 615224
• PubChem ID: 71321617

1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-
• 1-(dimethylamino)-2-methylhex-1-en-3-one
• DTXSID10751410
• 89029-81-2

• Inchi： InChI=1S/C9H17NO/c1-5-6-9(11)8(2)7-10(3)4/h7H,5-6H2,1-4H3
• InChI Key： OCHQPJHWDWLSAE-UHFFFAOYSA-N
• SMILES： CCCC(=O)C(=CN(C)C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų